Cas no 94159-23-6 (Benzyl(hexadecyl)dimethylammonium phenoxide)

• Product Name: Benzyl(hexadecyl)dimethylammonium phenoxide
• CAS No: 94159-23-6
• MF: C₃₁H₅₁NO
• MW: 453.742749452591
• CID: 816444
• PubChem ID: 44151618
• Update Time: 2025-04-19

Benzyl(hexadecyl)dimethylammonium phenoxide Chemical and Physical Properties

Names and Identifiers

• Benzyl(hexadecyl)dimethylammonium phenoxide
• benzyl-hexadecyl-dimethylazanium,phenoxide
• DTXSID50240858
• EINECS 303-200-9
• B3SQ6AP438
• BENZENEMETHANAMINIUM, N-HEXADECYL-N,N-DIMETHYL-, PHENOXIDE
• 94159-23-6
• UNII-B3SQ6AP438

• Inchi： 1S/C25H46N.C6H6O/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25;7-6-4-2-1-3-5-6/h17-19,21-22H,4-16,20,23-24H2,1-3H3;1-5,7H/q+1;/p-1
• InChI Key： KULWUUZTWCQHHM-UHFFFAOYSA-M
• SMILES： [O-]C1C=CC=CC=1.[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 453.397
• Monoisotopic Mass: 453.397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 17
• Complexity: 337
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.1A^2